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Compound of Interest

Compound Name: 2-Methylpiperazine

Cat. No.: B152721 Get Quote

Application Notes and Protocols for 2-
Methylpiperazine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed laboratory handling and safety procedures for 2-
Methylpiperazine. It is intended to be a comprehensive resource for researchers, scientists,

and professionals in drug development who handle this chemical.

Physicochemical and Hazard Information
2-Methylpiperazine is a cyclic diamine that exists as a light-yellow or white to almost white

crystalline solid.[1][2] It is hygroscopic, meaning it readily absorbs moisture from the air, and

has a characteristic amine-like odor.[2][3] This compound is soluble in water and acetone.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-Methylpiperazine. It is

important to note that some specific values, such as auto-ignition temperature and explosive

limits, are not consistently reported in available safety literature.
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Property Value Source(s)

Molecular Formula C₅H₁₂N₂ [4]

Molecular Weight 100.16 g/mol [5]

Melting Point 61-63 °C [4]

Boiling Point 155 °C @ 763 mmHg [4]

Flash Point 63-65 °C (145.4-149 °F) [2][6][7]

Oral LD50 (Rat) 2030 mg/kg [6]

Auto-ignition Temperature Not available [6][7][8]

Upper Explosive Limit (%) Not available [1][6][7]

Lower Explosive Limit (%) Not available [1][6][7]

Hazard Identification and Classification
2-Methylpiperazine is classified as a hazardous substance.[1] It is a flammable solid that can

cause severe skin burns and serious eye damage.[3][5] It may also cause irritation to the

respiratory system.[2][8]

GHS Hazard Statements:

H228: Flammable solid[5]

H314: Causes severe skin burns and eye damage[5]

H315: Causes skin irritation[2]

H318: Causes serious eye damage[5]

H319: Causes serious eye irritation[2]

H335: May cause respiratory irritation[2]
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Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with handling 2-Methylpiperazine should

be conducted before any work begins. The following PPE is recommended:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[1][6]

Protects against splashes,

dust, and vapors that can

cause severe eye damage.

Skin Protection

Chemically resistant gloves

(e.g., nitrile rubber, tested to

EN 374 standard), a lab coat,

and appropriate protective

clothing to prevent skin

exposure.[1][6]

Prevents direct contact which

can cause severe skin burns

and irritation.

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be used

when engineering controls are

insufficient, or for emergency

situations.[6] The type of

respirator will depend on the

potential for airborne

concentrations.

Protects against inhalation of

dust or vapors which can

cause respiratory tract

irritation.
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Personal Protective Equipment (PPE) Protocol

Task Involving
2-Methylpiperazine

Assess Risk of
Exposure (Inhalation,

Skin/Eye Contact)

Low Risk
(e.g., small quantities,

closed system)

Evaluate
Conditions

High Risk
(e.g., open handling,

large quantities,
poor ventilation)

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile GlovesYes

Enhanced PPE:
- Full-Face Shield

- Chemical Resistant Apron
- Heavy-duty Gloves

- Respiratory Protection

Yes

Proceed with
Experiment
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Emergency First Aid Protocol

Exposure to
2-Methylpiperazine

Identify Route
of Exposure

Skin/Eye Contact

Skin/Eye

Inhalation

Inhalation

Ingestion

Ingestion

Immediately Flush with
Water for 15 min.

Remove Contaminated Clothing

Move to Fresh Air.
Provide Oxygen or
Artificial Respiration

Do NOT Induce Vomiting.
Rinse Mouth, Give Water/Milk

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-2-methylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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